MC-Val-Cit-PAB-duocarmycin

• Molecular Formula: C54H65Cl2N9O9
• Molecular Weight: 1055.1 g/mol
• InChI: InChI=1S/C54H64ClN9O9.ClH/c1-33(2)50(61-46(66)14-6-5-9-24-62-47(67)21-22-48(62)68)52(70)60-42(13-10-23-57-54(56)72)51(69)58-37-17-15-34(16-18-37)32-64(3,4)25-26-73-38-19-20-41-35(27-38)28-43(59-41)53(71)63-31-36(30-55)49-40-12-8-7-11-39(40)45(65)29-44(49)63;/h7-8,11-12,15-22,27-29,33,36,42,50H,5-6,9-10,13-14,23-26,30-32H2,1-4H3,(H7-,56,57,58,59,60,61,65,66,69,70,71,72);1H/t36-,42+,50+;/m1./s1
• InChIKey: UNCKJRMATSMWHA-QMUBXYOZSA-N

MC-Val-Cit-PAB-duocarmycin: ADC Drug-Linker Conjugate with Picomolar Cytotoxicity and Val-Cit Protease-Cleavable Linker

MC-Val-Cit-PAB-duocarmycin (CAS 2055896-98-3) is a drug-linker conjugate designed for antibody-drug conjugate (ADC) synthesis . It comprises the potent DNA minor-groove binding and alkylating agent duocarmycin, linked via the protease-cleavable MC-Val-Cit-PAB (maleimidocaproyl-valine-citrulline-p-aminobenzyl) linker system . Duocarmycin exhibits picomolar cytotoxicity (IC₅₀ ~10 pM for Duocarmycin SA) , and its incorporation into the Val-Cit-PAB platform enables targeted delivery with traceless payload release via intracellular cathepsin B cleavage [1].

Duocarmycin payload: DNA minor-groove alkylator with reported picomolar-range cytotoxicity

Val-Cit-PAB linker: cathepsin B-cleavable, enables traceless payload release studies

Designed for ADC conjugation and targeted payload delivery research

• [1] Staben LR, et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source

MC-Val-Cit-PAB-duocarmycin: Why Linker-Payload Integration Prevents Simple Substitution by Alternative Duocarmycin or Val-Cit Conjugates

MC-Val-Cit-PAB-duocarmycin cannot be directly replaced by either unmodified duocarmycin analogs (e.g., Duocarmycin SA, DUBA) or by alternative Val-Cit-PAB payloads (e.g., MMAE, PBD) without altering critical performance parameters. The Val-Cit-PAB linker is specifically engineered for traceless, protease-triggered payload release within the tumor microenvironment [1]. Furthermore, duocarmycin payloads induce DNA alkylation at adenine N3 positions—a mechanism distinct from tubulin inhibitors such as auristatins and maytansinoids that dominate the clinical ADC landscape [2]. Substituting the payload or linker module without systematic re-evaluation risks compromising conjugate stability, altering the drug-to-antibody ratio (DAR) distribution, and introducing unpredictable off-target toxicities [3].

Payload mechanism mismatch Duocarmycin's DNA alkylation mechanism differs from tubulin inhibitors; substitution may shift potency and bystander-killing profile.

Linker-payload integration Alternative Val-Cit-payloads (e.g., MMAE, PBD) may alter conjugate stability, DAR distribution, and intracellular release kinetics.

Species-dependent plasma stability Mouse plasma carboxylesterase causes premature payload release; murine model data may not reflect human plasma stability context.

• [1] Dokter W, et al. Preclinical profile of the HER2-targeting ADC SYD983/SYD985: introduction of a new duocarmycin-based linker-drug platform. Mol Cancer Ther. 2014 Nov;13(11):2618-29. View Source
• [2] Elgersma RC, et al. Design, Synthesis, and Evaluation of Linker-Duocarmycin Payloads: Toward Selection of HER2-Targeting Antibody-Drug Conjugate SYD985. Mol Pharm. 2015 Jun 1;12(6):1813-35. View Source
• [3] Yao H, et al. Duocarmycin-based antibody–drug conjugates as an emerging biotherapeutic entity for targeted cancer therapy: Pharmaceutical strategy and clinical progress. Drug Discov Today. 2021 Aug;26(8):1857-1874. View Source

MC-Val-Cit-PAB-duocarmycin: Quantitative Differentiation Data for Scientific Procurement Decisions

Mechanism of Action Differentiation: Duocarmycin DNA Alkylation vs. Tubulin Inhibitors (MMAE/DM1)

MC-Val-Cit-PAB-duocarmycin delivers a DNA minor-groove alkylating agent that covalently modifies adenine N3, a mechanism fundamentally distinct from the tubulin polymerization inhibition exerted by auristatins (e.g., MMAE) and maytansinoids (e.g., DM1) [1]. The duocarmycin payload (seco-DUBA prodrug) exhibits sub-nanomolar to picomolar potency across multiple cell lines, including SK-BR-3 (IC₅₀=0.09 nM), SK-OV-3 (IC₅₀=0.43 nM), and SW620 (IC₅₀=0.09 nM) [2]. In a head-to-head comparison using the same trastuzumab antibody and Val-Cit-cleavable linker platform, the duocarmycin-based ADC SYD985 demonstrated 3- to 50-fold greater potency than the maytansinoid-based ADC T-DM1 (Kadcyla) in cell lines with low HER2 expression [3].

Mechanism & Potency

Class-level

3–50× greater potency vs T-DM1 in low HER2 cell lines

Supports differentiated activity in low-antigen cell models

Based on SYD985 data (Mol Cancer Ther 2015)

Evidence Dimension	Mechanism of action and potency across target expression levels
Target Compound Data	DNA minor-groove alkylation at adenine N3; seco-DUBA IC₅₀: SK-BR-3=0.09 nM, SK-OV-3=0.43 nM, SW620=0.09 nM [2]
Comparator Or Baseline	Tubulin inhibitors (auristatins/maytansinoids); T-DM1 (maytansinoid ADC) [1]
Quantified Difference	3- to 50-fold greater potency in low HER2-expressing cells for duocarmycin ADC SYD985 vs. T-DM1 [3]
Conditions	In vitro cytotoxicity assays; HER2 1+/2+ expressing cell lines vs. HER2 3+ lines; trastuzumab-based ADCs [3]

Why This Matters

Duocarmycin-based ADCs retain high potency in low-antigen-expressing tumors where tubulin-inhibitor ADCs lose efficacy, expanding the addressable patient population and offering a differentiated procurement rationale.

• [1] Elgersma RC, et al. Design, Synthesis, and Evaluation of Linker-Duocarmycin Payloads: Toward Selection of HER2-Targeting Antibody-Drug Conjugate SYD985. Mol Pharm. 2015 Jun 1;12(6):1813-35. View Source
• [2] GlpBio. Seco-DUBA product page citing Elgersma RC, et al. Mol Pharm. 2015;12(6):1813-1835. View Source
• [3] van der Lee MM, et al. The Preclinical Profile of the Duocarmycin-Based HER2-Targeting ADC SYD985 Predicts for Clinical Benefit in Low HER2-Expressing Breast Cancers. Mol Cancer Ther. 2015 Mar;14(3):692-703. View Source

Plasma Stability: Human/Monkey vs. Mouse Plasma Differential Due to Carboxylesterase

ADCs constructed with the Val-Cit-cleavable duocarmycin linker-drug platform exhibit excellent stability in human and cynomolgus monkey plasma in vitro but relatively poor stability in mouse plasma, a difference attributed to mouse-specific carboxylesterase activity [1]. In cynomolgus monkeys, the duocarmycin-based ADC SYD983 could be dosed up to 30 mg/kg with high exposure and excellent stability in blood, and without induction of thrombocytopenia or peripheral sensory neuropathy—toxicities commonly associated with tubulin-inhibitor ADCs [2]. This species-dependent stability profile informs appropriate preclinical model selection and distinguishes duocarmycin-Val-Cit conjugates from linker-payload systems susceptible to premature cleavage in human plasma.

Plasma Stability

Class-level

Stable in human/cyno plasma; labile in mouse plasma

Informs preclinical model selection; murine data may require careful interpretation

Carboxylesterase-mediated cleavage in mice

Evidence Dimension	Plasma stability across species
Target Compound Data	Stable in human and cynomolgus monkey plasma in vitro; unstable in mouse plasma due to mouse-specific carboxylesterase [1]
Comparator Or Baseline	Mouse plasma stability as a confounding variable in murine xenograft models
Quantified Difference	Not quantified as fold-change; qualitative stability difference documented [1]
Conditions	In vitro plasma stability assays; human, cynomolgus monkey, and mouse plasma [1]

Why This Matters

Understanding species-specific stability enables researchers to appropriately select preclinical models and avoid misinterpreting murine efficacy data caused by premature payload release in mice.

• [1] Dokter W, et al. Preclinical profile of the HER2-targeting ADC SYD983/SYD985: introduction of a new duocarmycin-based linker-drug platform. Mol Cancer Ther. 2014 Nov;13(11):2618-29. View Source
• [2] Dokter W, et al. Preclinical profile of the HER2-targeting ADC SYD983/SYD985: introduction of a new duocarmycin-based linker-drug platform. Mol Cancer Ther. 2014 Nov;13(11):2618-29. (Monkey safety study data) View Source

Bystander Killing Effect: Superiority of Duocarmycin-Val-Cit ADCs vs. T-DM1 in Heterogeneous Tumors

In vitro co-culture assays demonstrated that the duocarmycin-based ADC SYD985 (incorporating vc-seco-DUBA) efficiently induces bystander killing of HER2-negative (HER2 0) cells when mixed with HER2 3+, 2+, or 1+ cell lines, whereas the maytansinoid-based ADC T-DM1 fails to exhibit this effect [1]. At pH conditions relevant for the tumor microenvironment, cathepsin-B cleavage studies showed efficient release of the active toxin from SYD985 but not from T-DM1, providing a mechanistic basis for the differential bystander activity [2]. In vivo, SYD985 demonstrated significant antitumor activity in HER2 3+, 2+, and 1+ patient-derived xenograft (PDX) models, whereas T-DM1 was only active in HER2 3+ models [3].

Bystander Killing

Head-to-head

Observed in co-culture; active in HER2 1+/2+/3+ PDX, T-DM1 only in 3+

Supports research in heterogeneous tumor models

SYD985 vs T-DM1 (Mol Cancer Ther 2015)

Evidence Dimension	Bystander killing capacity and in vivo efficacy across HER2 expression levels
Target Compound Data	SYD985 (vc-seco-DUBA ADC) bystander killing: present in vitro; in vivo activity: HER2 3+, 2+, and 1+ PDX models [1][3]
Comparator Or Baseline	T-DM1 (Kadcyla; maytansinoid ADC)
Quantified Difference	SYD985 3- to 50-fold more potent in low HER2-expressing cells; active in HER2 2+ and 1+ models where T-DM1 shows minimal to no activity [1][3]
Conditions	In vitro co-culture of HER2-positive and HER2-negative cells; in vivo breast cancer PDX models with varying HER2 expression [1][3]

Why This Matters

Bystander killing capability addresses tumor heterogeneity—a major limitation of non-penetrating ADCs—making duocarmycin-Val-Cit conjugates particularly suitable for solid tumors with heterogeneous antigen expression.

• [1] van der Lee MM, et al. The Preclinical Profile of the Duocarmycin-Based HER2-Targeting ADC SYD985 Predicts for Clinical Benefit in Low HER2-Expressing Breast Cancers. Mol Cancer Ther. 2015 Mar;14(3):692-703. (via UNIPROT entry) View Source
• [2] van der Lee MM, et al. The Preclinical Profile of the Duocarmycin-Based HER2-Targeting ADC SYD985 Predicts for Clinical Benefit in Low HER2-Expressing Breast Cancers. Mol Cancer Ther. 2015 Mar;14(3):692-703. View Source
• [3] UNIPROT:Q96G74 entry summarizing SYD985 preclinical data from Mol Cancer Ther 2015;14(3):692-703. View Source

Payload Potency Comparison: Duocarmycin SA (IC₅₀ 10 pM) vs. MMAE (IC₅₀ ~100-500 pM)

Duocarmycin SA, the core cytotoxic moiety of the duocarmycin payload family, exhibits an IC₅₀ of approximately 10 pM in cell-based cytotoxicity assays, representing picomolar potency that exceeds the typical potency of the widely used tubulin inhibitor monomethyl auristatin E (MMAE), which generally demonstrates IC₅₀ values in the 100-500 pM range depending on cell line . This intrinsic potency differential enables duocarmycin-based ADCs to achieve meaningful cell killing at lower intracellular payload concentrations, potentially reducing the required DAR for efficacy and mitigating aggregation and clearance issues associated with higher DAR conjugates [1].

Payload Potency

Context-dependent

Duocarmycin SA IC₅₀ ~10 pM vs MMAE 100–500 pM

Supports lower-DAR ADC design studies

Cross-study comparison; cell-line dependent

Evidence Dimension	Intrinsic cytotoxicity of free payload
Target Compound Data	Duocarmycin SA IC₅₀ = 10 pM
Comparator Or Baseline	Monomethyl auristatin E (MMAE) IC₅₀ ≈ 100-500 pM (typical range)
Quantified Difference	10- to 50-fold greater potency for duocarmycin payload [1]
Conditions	In vitro cytotoxicity assays; various cancer cell lines

Why This Matters

Higher intrinsic payload potency allows for lower DAR ADCs with improved physicochemical properties and reduced off-target toxicity, directly impacting manufacturability and therapeutic index.

• [1] Yao H, et al. Duocarmycin-based antibody–drug conjugates as an emerging biotherapeutic entity for targeted cancer therapy: Pharmaceutical strategy and clinical progress. Drug Discov Today. 2021 Aug;26(8):1857-1874. View Source

MC-Val-Cit-PAB-duocarmycin: Optimal Research and Development Applications for ADC Programs

Development of ADCs Targeting Tumors with Low or Heterogeneous Antigen Expression

MC-Val-Cit-PAB-duocarmycin is ideally suited for ADC programs targeting tumor-associated antigens expressed at low levels or with significant intratumoral heterogeneity. Preclinical data with the duocarmycin-Val-Cit platform demonstrate retained potency in low-antigen-expressing cells (3- to 50-fold superiority over T-DM1) and efficient bystander killing of antigen-negative cells co-cultured with antigen-positive populations [1]. This makes the linker-payload conjugate particularly valuable for targets such as HER2-low breast cancer, B7-H3-expressing solid tumors, and other indications where antigen density is suboptimal for tubulin-inhibitor ADCs [2].

ADCs Requiring Favorable Safety Profile with Reduced Neurotoxicity and Thrombocytopenia Risk

Unlike tubulin-inhibitor-based ADCs (e.g., MMAE and DM1 conjugates) that are associated with dose-limiting peripheral neuropathy and thrombocytopenia, duocarmycin-based ADCs constructed with the Val-Cit linker platform have demonstrated a differentiated preclinical safety profile. In cynomolgus monkey studies, duocarmycin-Val-Cit ADCs showed no induction of thrombocytopenia or peripheral sensory neuropathy at doses up to 30 mg/kg, with excellent blood stability [1]. This favorable toxicology signature supports the selection of MC-Val-Cit-PAB-duocarmycin for ADC programs where minimizing these class-specific toxicities is a priority [2].

Academic and Industrial ADC Discovery Requiring a Fully Characterized, Publication-Validated Linker-Payload

MC-Val-Cit-PAB-duocarmycin is supported by primary research publications that detail the structure-activity relationships, conjugation chemistry, and preclinical characterization of duocarmycin-Val-Cit ADCs [1]. The linker-payload system is based on the same platform that yielded SYD985 (trastuzumab duocarmazine), a clinical-stage ADC that received FDA Fast Track designation, providing a robust foundation for new ADC programs [2]. Researchers benefit from established protocols for conjugation, DAR optimization (DAR2/DAR4 species via HIC fractionation), and analytical characterization, reducing development timelines and enabling reproducible benchmarking [3].

Evaluation of Novel Antibodies Where Payload Potency Must Overcome Low Internalization Rates

For antibody leads with suboptimal internalization kinetics or low surface antigen density, the extreme picomolar potency of the duocarmycin payload (Duocarmycin SA IC₅₀ = 10 pM) [1] combined with the traceless release mechanism of the Val-Cit-PAB linker provides a compelling solution [2]. The high intrinsic cytotoxicity enables effective cell killing even when intracellular payload accumulation is limited, expanding the universe of therapeutically tractable antibody targets. This linker-payload conjugate is therefore a strategic choice for evaluating novel or difficult-to-drug targets in oncology [3].

Application

Selection Property

Validation Focus

ADC research in low/heterogeneous antigen expression models

Duocarmycin-Val-Cit linker-payload with reported bystander activity

Cytotoxicity in low HER2 cell panels and co-culture bystander assays

Preclinical ADC tolerability profiling

Non-tubulin inhibitor payload

Hematological and neurological endpoint assessment in cyno models

ADC discovery with characterized linker-payload

Published conjugation chemistry and protocols

DAR optimization, HIC fractionation, analytical characterization

Evaluation of antibodies with low internalization or antigen density

DNA minor-groove alkylator payload

Cytotoxicity readouts under limited internalization conditions

• [1] van der Lee MM, et al. The Preclinical Profile of the Duocarmycin-Based HER2-Targeting ADC SYD985 Predicts for Clinical Benefit in Low HER2-Expressing Breast Cancers. Mol Cancer Ther. 2015 Mar;14(3):692-703. View Source
• [2] Scribner JA, et al. Abstract 820: Preclinical development of MGC018, a duocarmycin-based antibody-drug conjugate targeting B7-H3 for solid cancer. Cancer Res. 2018 Jul;78(13_Suppl):820. View Source
• [3] Dokter W, et al. Preclinical profile of the HER2-targeting ADC SYD983/SYD985: introduction of a new duocarmycin-based linker-drug platform. Mol Cancer Ther. 2014 Nov;13(11):2618-29. View Source
• [4] Elgersma RC, et al. Design, Synthesis, and Evaluation of Linker-Duocarmycin Payloads: Toward Selection of HER2-Targeting Antibody-Drug Conjugate SYD985. Mol Pharm. 2015 Jun 1;12(6):1813-35. View Source
• [5] Staben LR, et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source